Cas no 2098072-95-6 (2-Cyclopropyl-6-(oxolan-2-yl)pyrimidin-4-amine)

• Product Name: 2-Cyclopropyl-6-(oxolan-2-yl)pyrimidin-4-amine
• CAS No: 2098072-95-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5728076
• PubChem ID: 122239000
• Update Time: 2025-06-15

2-Cyclopropyl-6-(oxolan-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• starbld0035200
• 2-Cyclopropyl-6-(tetrahydrofuran-2-yl)pyrimidin-4-amine
• 2098072-95-6
• AKOS040811966
• 2-cyclopropyl-6-(oxolan-2-yl)pyrimidin-4-amine
• F1967-7157
• 4-Pyrimidinamine, 2-cyclopropyl-6-(tetrahydro-2-furanyl)-
• 2-Cyclopropyl-6-(oxolan-2-yl)pyrimidin-4-amine

• Inchi： 1S/C11H15N3O/c12-10-6-8(9-2-1-5-15-9)13-11(14-10)7-3-4-7/h6-7,9H,1-5H2,(H2,12,13,14)
• InChI Key： SBFJPAVXMLBNGQ-UHFFFAOYSA-N
• SMILES： O1CCCC1C1=CC(N)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 393.5±42.0 °C(Predicted)
• pka: 6.45±0.10(Predicted)

Additional information on 2-Cyclopropyl-6-(oxolan-2-yl)pyrimidin-4-amine

Comprehensive Overview of 2-Cyclopropyl-6-(oxolan-2-yl)pyrimidin-4-amine (CAS No. 2098072-95-6): Properties, Applications, and Research Insights

The compound 2-Cyclopropyl-6-(oxolan-2-yl)pyrimidin-4-amine (CAS No. 2098072-95-6) is a structurally unique pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a cyclopropyl group and a tetrahydrofuran (oxolan) moiety, contributes to its versatility in drug discovery and material science. This article delves into its chemical properties, synthesis pathways, and emerging applications, while addressing trending queries such as "pyrimidine-based drug candidates" and "small molecule modulators in medicinal chemistry."

From a structural perspective, 2-Cyclopropyl-6-(oxolan-2-yl)pyrimidin-4-amine exhibits a balanced lipophilicity due to its cyclopropyl ring, which enhances membrane permeability—a critical factor in bioavailability. The oxolan-2-yl group introduces stereochemical complexity, making it a valuable scaffold for designing chiral inhibitors. Researchers frequently explore its potential in targeting kinase enzymes and G-protein-coupled receptors (GPCRs), aligning with current interests in "precision medicine" and "fragment-based drug design." Computational studies suggest its utility in allosteric modulation, a hot topic in AI-driven drug discovery platforms.

Synthetic routes to 2098072-95-6 often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, reflecting broader trends in "green chemistry optimization." Recent patents highlight its incorporation into anticancer and antiviral prototypes, resonating with searches like "novel pyrimidine antivirals." Analytical characterization via LC-MS and NMR confirms its high purity, a key concern for industries prioritizing "QC/QA compliance."

Beyond pharmaceuticals, 2-Cyclopropyl-6-(oxolan-2-yl)pyrimidin-4-amine finds niche applications in agrochemicals, particularly as a precursor for herbicide-resistant formulations. Its environmental fate is under scrutiny, coinciding with public interest in "biodegradable agrochemicals." Regulatory assessments emphasize its low ecotoxicity, addressing queries about "sustainable chemical alternatives."

In material science, derivatives of this compound are explored for organic electronics, leveraging their π-conjugated systems. This aligns with the surge in "flexible semiconductor materials" searches. Collaborative studies between academia and industry aim to optimize its photophysical properties for OLEDs or sensors.

Ongoing research on 2098072-95-6 intersects with cutting-edge themes like "machine learning in molecular property prediction." Open-access datasets now include its ADMET profiles, facilitating virtual screening. As demand grows for "highly functionalized heterocycles," this compound exemplifies innovation at the nexus of chemistry and technology.